Cas no 2098138-86-2 (3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one)

• Product Name: 3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
• CAS No: 2098138-86-2
• MF: C₁₂H₁₃Cl₂NO₂
• MW: 274.143121480942
• CID: 5726599
• PubChem ID: 122238836
• Update Time: 2025-06-11

3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• starbld0014977
• F1908-0920
• AKOS040795883
• 3-chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
• 2098138-86-2
• 3-Chloro-1-(7-chloro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one
• 3-chloro-1-(7-chloro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propan-1-one
• 3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one

• Inchi： 1S/C12H13Cl2NO2/c13-4-3-12(16)15-5-6-17-11-2-1-10(14)7-9(11)8-15/h1-2,7H,3-6,8H2
• InChI Key： OGVXNZDZALVAQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CN(C(CCCl)=O)CCO2

Computed Properties

• Exact Mass: 273.0323340g/mol
• Monoisotopic Mass: 273.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one

Introduction to 3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one (CAS No. 2098138-86-2)

3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2098138-86-2, belongs to the benzoxazepine class of heterocyclic molecules, which are widely recognized for their potential in medicinal applications. The presence of multiple chlorine atoms and a propanone moiety in its structure imparts distinct reactivity and binding capabilities, making it a promising candidate for further exploration in drug discovery.

The structural framework of 3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one consists of a benzoxazepine core substituted with a chlorinated propyl group at the 1-position and another chlorine atom at the 7-position of the benzoxazepine ring. This configuration not only enhances its solubility in various solvents but also influences its interaction with biological targets. The benzoxazepine scaffold is known for its ability to modulate neurological and cardiovascular systems, which has prompted extensive research into its derivatives as potential therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of this compound. Molecular docking studies have suggested that 3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one may exhibit binding affinity to several enzymes and receptors implicated in inflammation and pain pathways. This has opened up avenues for investigating its potential as an anti-inflammatory or analgesic agent.

In parallel, synthetic methodologies have been refined to optimize the preparation of 3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one, ensuring high yield and purity. The synthesis typically involves multi-step reactions starting from commercially available precursors such as 2-aminothiophene and chlorinated ketones. The introduction of chlorine atoms at strategic positions is achieved through chlorination reactions under controlled conditions to prevent unwanted side products.

The compound's stability under various storage conditions has been a focus of recent studies. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to characterize its molecular structure and assess degradation pathways. These studies have provided valuable insights into the compound's shelf life and formulation requirements.

Emerging research also highlights the potential of 3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one as a building block for more complex drug candidates. By modifying its substituents or conjugating it with other bioactive molecules, chemists aim to enhance its therapeutic efficacy while minimizing side effects. This approach aligns with the growing trend in drug development towards personalized medicine and targeted therapies.

The toxicological profile of 3-Chloro-1-(7-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-ylopaneone) is another critical area of investigation. Preclinical studies have begun to evaluate its acute and chronic toxicity profiles in animal models. These assessments are essential for determining safe dosage ranges and identifying any potential long-term health risks associated with its use.

Future directions in research may include exploring the compound's interactions with metal ions or other small molecules that could modulate its biological activity. Additionally, investigating its potential role in treating neurodegenerative diseases or cancer is an exciting prospect given the known binding properties of benzoxazepine derivatives to disease-related targets.

The synthesis and characterization of 3-Chloro(7-chloro(2S)-tetrahydropyrrolidin(2S)-carbonyl)propionitrile) derivatives continue to be an active area of interest for academic and industrial researchers alike. As synthetic techniques evolve and computational tools become more sophisticated, the accessibility of such complex molecules will likely increase, paving the way for novel therapeutic interventions.